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Compound of Interest

Compound Name: GSK1795091

Cat. No.: B1672362

For Immediate Use By Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
GSK1795091, a potent synthetic Toll-like receptor 4 (TLR4) agonist. While GSK1795091 is
shipped as a non-hazardous chemical, its potent biological activity necessitates careful
handling to minimize occupational exposure and ensure a safe laboratory environment.
Adherence to these protocols is critical for mitigating risks associated with this research
compound.

Personal Protective Equipment (PPE): A Multi-
Layered Defense

Standard laboratory practice dictates a minimum level of PPE to protect against incidental
contact.[1] However, due to the potent nature of GSK1795091, enhanced precautions are
recommended, particularly when handling the compound in powdered form.

Minimum PPE Requirements:
o Lab Coat: A standard lab coat should be worn to protect clothing and skin.[2][3][4]

o Eye Protection: Safety glasses with side shields are the minimum requirement.[2][3] For
tasks with a higher risk of splashes, chemical splash goggles are recommended.[3]

e Gloves: A single pair of nitrile gloves provides basic protection for incidental contact.[2]
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» Closed-Toe Shoes and Long Pants: This is a mandatory requirement for all laboratory work
to protect the feet and legs from potential spills.[2][5]

Enhanced PPE for Handling Powdered GSK1795091.:

e Double Gloving: Wearing two pairs of nitrile gloves provides an additional barrier against
contamination.[2]

e Respiratory Protection: When weighing or otherwise handling the powdered form of
GSK1795091 outside of a certified containment device, a respirator (e.g., N95 or higher) is
essential to prevent inhalation.[6]

o Face Shield: In addition to safety glasses or goggles, a face shield should be worn during
procedures with a high splash potential.[2][6]

Operational Plan: A Step-by-Step Workflow for Safe
Handling

A systematic approach to handling GSK1795091 is crucial for minimizing risk. The following
workflow outlines the key stages from receipt to disposal.[1]
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Key Actions &

Phase Step . .
Considerations
Upon receipt, log the
compound into your inventory.
) ) Visually inspect the container
Preparation Receipt and Inventory

for any damage or leaks. Store
according to the

manufacturer's instructions.

Review Safety Information

Although a specific Safety
Data Sheet (SDS) for
GSK1795091 is not readily
available, review all accessible
safety information and conduct
a thorough risk assessment for
your specific experimental

procedures.

Prepare Work Area

Ensure that the chemical fume
hood or other containment
device is certified and
functioning correctly.
Decontaminate the work
surface before and after use.
Ensure a spill kit is readily

accessible.[1]

Handling

Select and put on the

appropriate PPE based on the
Don Appropriate PPE risk assessment for the

specific task (see PPE section

above).

Perform Experiment

All handling of GSK1795091,
especially in its powdered
form, should be conducted
within a certified chemical
fume hood or other suitable

containment device to
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minimize the risk of

aerosolization and inhalation.

[1]

Post-Handling

Decontaminate

Thoroughly clean all
equipment and work surfaces
that have come into contact
with GSK1795091 using an
appropriate deactivating

solution.

Remove PPE in the correct

sequence to avoid self-

Doff PPE contamination. Dispose of
contaminated disposable PPE
as hazardous waste.[1]

Disposal Segregate and Label Waste

All materials contaminated with
GSK1795091, including
unused compound,
contaminated labware (e.g.,
vials, pipette tips), and PPE,
must be collected in
designated, sealed, and clearly
labeled hazardous waste

containers.[1][7]

Store and Dispose of Waste

Store hazardous waste in a
designated, secure area until it
can be collected and disposed
of by a certified hazardous
waste contractor.[1][7] Do not
dispose of GSK1795091 or
contaminated materials down
the drain or in the regular
trash.[1][7]
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Emergency Procedures: Spill and Exposure
Response

In the event of a spill or personal exposure, immediate and appropriate action is critical.

Spill Cleanup:

Alert Others: Immediately notify personnel in the vicinity of the spill.

Evacuate: If the spill is large or involves a significant amount of powder, evacuate the
immediate area.

Don PPE: Before attempting to clean the spill, don the appropriate PPE, including double
gloves, a lab coat, eye protection, and respiratory protection if powder is present.

Contain the Spill: For liquid spills, cover with an absorbent material. For powder spills, gently
cover with damp paper towels to avoid raising dust.

Clean the Area: Working from the outside in, carefully clean the spill area with an appropriate
disinfectant or deactivating solution.[8][9]

Dispose of Waste: All cleanup materials must be disposed of as hazardous waste.[8]

Decontaminate: Thoroughly decontaminate the area and any equipment used for cleanup.

Personal Exposure:

Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes at an eyewash station.

Inhalation: Move to fresh air immediately.

Seek Medical Attention: In all cases of known or suspected exposure, seek immediate
medical attention and report the incident to your institution's environmental health and safety
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department.

Visualizing the Workflow: Safe Handling of
GSK1795091
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Caption: A logical workflow for the safe handling of GSK1795091 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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